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Introduction: The Quintessential Copper(l) Chelator

Disodium bathocuproine disulfonate (BCS) is a highly valued water-soluble chelating agent,
renowned for its exceptional specificity and sensitivity in detecting and quantifying cuprous ions
(Cu(D).[1][2] A sulfonated derivative of bathocuproine, BCS overcomes the limited aqueous
solubility of its parent compound, making it an indispensable tool in a myriad of biochemical,
environmental, and analytical applications.[2][3] Its utility is particularly pronounced in biological
systems where copper, an essential trace element, can also be toxic at elevated
concentrations, necessitating precise measurement.[1] This guide provides a comprehensive
overview of the physicochemical properties of BCS, the mechanism of its interaction with
copper ions, and detailed protocols for its application in research and development.

Physicochemical Properties of Disodium
Bathocuproine Disulfonate
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Disodium bathocuproine disulfonate is typically a white to beige or pale tan solid, valued for
its stability under normal laboratory conditions.[4][5][6] The introduction of two sulfonate groups
into the bathocuproine structure confers excellent water solubility, a critical feature for its use in
agqueous-based assays.[2]

Property Value Source(s)

2,9-Dimethyl-4,7-diphenyl-
Synonyms 1,10-phenanthrolinedisulfonic [7]
acid disodium salt, BCS

CAS Number 52698-84-7 [7]
Molecular Formula C26H18N2Na206S2 [4]
Molecular Weight 564.54 g/mol [4]18]

White to beige/pale tan
Appearance _ [7]
powder/solid

Melting Point >300 °C [8]19]
- Soluble in water (e.g., 50
Solubility [7]
mg/mL)
pH ~10 (10 g/L in H20 at 20 °C) [8]1[9]
Storage Store at +15°C to +25°C [8]

Mechanism of Copper(l) Chelation and Detection

The functionality of BCS as a copper indicator is rooted in its specific and high-affinity binding
to cuprous (Cu(l)) ions. Two BCS molecules coordinate with one Cu(l) ion to form a stable,
water-soluble, orange-colored complex. This reaction is highly specific for Cu(l), with the
stoichiometry of the complex being 2:1 (BCS:Cu(l)). The resulting complex exhibits a distinct
absorbance maximum, which allows for the sensitive colorimetric quantification of Cu(l).
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Chelation of Cu(I) by Disodium Bathocuproine Disulfonate (BCS)
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Caption: Reaction scheme for the detection of copper using BCS.

For the determination of total copper, any cupric ions (Cu(ll)) in the sample must first be
reduced to Cu(l) using a suitable reducing agent, such as hydroxylamine hydrochloride or
ascorbic acid.[10][11] The subsequent addition of BCS leads to the formation of the colored
complex, the absorbance of which is directly proportional to the total copper concentration.

Spectrophotometric and Fluorometric Analysis

The Cu(l)-BCS complex has a characteristic absorbance maximum at approximately 484 nm,
which serves as the basis for colorimetric quantification.[10] The molar absorptivity of this
complex is reported to be around 1.2 x 10* M~1cm~1.[3] While the color can form over a broad
pH range of 3.5 to 11.0, the recommended pH for the assay is between 4 and 5 to ensure
optimal complex formation and stability.[10]

In addition to its colorimetric properties, BCS also exhibits fluorescence that is quenched upon
binding to Cu(l). This phenomenon provides an alternative and highly sensitive method for
copper quantification. The fluorescence emission of BCS at 770 nm (with an excitation
wavelength of 580 nm) is linearly quenched by increasing concentrations of Cu(l).[11] This
fluorometric assay can detect copper concentrations as low as 0.1 uM and is not interfered with
by other common metal ions such as iron, manganese, and zinc.[11]
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Experimental Protocol: Quantification of Total
Copper in a Biological Sample

This protocol provides a generalized workflow for the determination of total copper in a protein
sample using the colorimetric BCS assay. It is crucial to optimize reagent concentrations and
incubation times based on the specific sample matrix and expected copper concentration.

Materials:

o Disodium bathocuproine disulfonate (BCS) solution (e.g., 1 mM in deionized water)

Hydroxylamine hydrochloride solution (e.g., 1 M in deionized water)

Sodium acetate buffer (e.g., 1 M, pH 4.3)

Copper standard solution (e.g., 1 mg/mL Cu(ll) standard)

Deionized water

Spectrophotometer
Procedure:
e Sample Preparation:

o If necessary, release copper from proteins by treating the sample with a small amount of
dilute HCI.[11]

o Neutralize the sample and adjust the pH to approximately 4.3 using the sodium acetate
buffer. The presence of citrate can help stabilize the copper.[11]

o Prepare a series of copper standards of known concentrations by diluting the copper
standard solution.

e Reduction of Cu(ll) to Cu(l):

o To a known volume of the sample and each standard in separate microcentrifuge tubes or
a 96-well plate, add the hydroxylamine hydrochloride solution.
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o Mix well and incubate for a sufficient time (e.g., 10 minutes) to ensure complete reduction
of Cu(ll) to Cu(l).

o Complex Formation:

o Add the BCS solution to each tube/well. The final concentration of BCS should be in
excess of the highest expected copper concentration.

o Mix thoroughly and incubate at room temperature for at least 5 minutes to allow for
complete color development. The resulting orange-colored complex is stable for at least 2
hours.[12]

e Spectrophotometric Measurement:

o Measure the absorbance of each sample and standard at 484 nm using a
spectrophotometer.[10]

o Use a reagent blank (containing all reagents except the copper standard/sample) to zero
the spectrophotometer.

o Data Analysis:

o Construct a standard curve by plotting the absorbance values of the standards against
their corresponding concentrations.

o Determine the copper concentration in the unknown sample by interpolating its
absorbance value on the standard curve.
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Workflow for Total Copper Quantification using BCS
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Caption: A generalized workflow for the quantification of total copper.
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Considerations for Assay Integrity and
Trustworthiness

To ensure the reliability of results obtained with the BCS assay, several factors must be
considered:

« Interferences: While the BCS assay is highly selective for copper, high concentrations of
other metals may potentially interfere.[10] It is advisable to consult literature for specific
interfering agents relevant to the sample matrix.

e pH Control: Maintaining the optimal pH range of 4-5 is critical for consistent and maximal
color development.[10]

o Reagent Stability: BCS solutions are generally stable, but should be protected from light and
stored as recommended.[13] It is good practice to prepare fresh reducing agent solutions.

o Sample Handling: Copper ions can adsorb to the surfaces of containers. Therefore, samples
should be analyzed as soon as possible after collection. If storage is necessary, acidification
of the sample can help prevent adsorption.[10]

Conclusion: A Versatile and Reliable Analytical Tool

Disodium bathocuproine disulfonate stands out as a superior reagent for the selective
detection and quantification of copper(l) ions. Its excellent water solubility, high sensitivity, and
the stability of its copper complex make it a robust and reliable tool for researchers across
various scientific disciplines. By understanding its fundamental physicochemical properties and
adhering to well-validated protocols, scientists and drug development professionals can
confidently employ BCS to obtain accurate and reproducible measurements of copper in a wide
range of samples.

References

o Standard Methods: 3500-Cu C: Copper by Bathocuproine. (n.d.). Retrieved from [Link]

e Saavedra, M., et al. (2001). Quenching of Bathocuproine Disulfonate Fluorescence by Cu(l)
as a Basis for Copper Quantification. Analytical Biochemistry, 290(2), 313-318. Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.nemi.gov/methods/method_summary/7426/
https://www.nemi.gov/methods/method_summary/7426/
https://www.lobachemie.com/lab-chemical-msds/MSDS-BATHOCUPROINE-DISULPHONIC-ACID-DISODIUM-SALT-CASNO-52698-84-01741-EN.aspx
https://www.nemi.gov/methods/method_summary/7426/
https://www.benchchem.com/product/b12391146/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-disodium-bathocuproine-disulfonate-properties-and-applications
https://www.standardmethods.org/
https://pubmed.ncbi.nlm.nih.gov/11237691/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Loba Chemie. (2016). BATHOCUPROINE DISULPHONIC ACID DISODIUM SALT AR
MSDS. Retrieved from [Link]

Campos, A. M., et al. (2009). Evaluation of the copper(ll) reduction assay using
bathocuproinedisulfonic acid disodium salt for the total antioxidant capacity assessment: The
CUPRAC-BCS assay. Analytical Biochemistry, 392(1), 21-27. Retrieved from [Link]

Kljakovic-Gaspic, Z., et al. (2023). Interaction between Cu and Thiols of Biological and
Environmental Importance: Case Study Using Combined Spectrophotometric/Bathocuproine
Sulfonate Disodium Salt Hydrate (BCS) Assay. Molecules, 28(13), 5081. Retrieved from
[Link]

Dojindo Molecular Technologies, Inc. (n.d.). Metal Indicator Bathocuproinedisulfonic acid,
disodium salt. Retrieved from [Link]

Bura-Nakic, E., et al. (2024). Voltammetric study of bathocuproine disulphonate/ copper
system. Electroanalysis. Retrieved from [Link]

Campos, A. M., et al. (2009). Evaluation of the copper(ll) reduction assay using
bathocuproinedisulfonic acid disodium salt for the total antioxidant capacity assessment: the
CUPRAC-BCS assay. Analytical Biochemistry, 392(1), 21-27. Retrieved from [Link]

King, L. E., et al. (2021). A Method for Liquid Spectrophotometric Measurement of Various
Forms of Iron and Copper in Ambient Aerosols. Atmospheric Measurement Techniques
Discussions, 1-22. Retrieved from [Link]

Taylor & Francis. (n.d.). Bathocuproine — Knowledge and References. Retrieved from [Link]

Stadtman, E. R., & Berlett, B. S. (1998). Cu2+ and Cu+ bathocuproine disulfonate
complexes promote the oxidation of the ROS-detecting compound dichlorofluorescin
(DCFH). Free Radical Biology and Medicine, 25(9), 1050-1054. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.lobachemie.com/msds-sds/BATHOCUPROINE-DISULPHONIC-ACID-DISODIUM-SALT-AR-01741.pdf
https://www.researchgate.net/publication/26601449_Evaluation_of_the_copperII_reduction_assay_using_bathocuproinedisulfonic_acid_disodium_salt_for_the_total_antioxidant_capacity_assessment_The_CUPRAC-BCS_assay
https://www.mdpi.com/1420-3049/28/13/5081
https://www.dojindo.com/store/p/358-Bathocuproinedisulfonic-acid-disodium-salt.html
https://www.research-collection.ethz.ch/handle/20.500.11850/671041
https://pubmed.ncbi.nlm.nih.gov/19445927/
https://amt.copernicus.org/preprints/amt-2021-72/
https://www.taylorfrancis.com/topics/chemistry/bathocuproine-kcq3x5z7r8p9
https://pubmed.ncbi.nlm.nih.gov/9870557/
https://www.benchchem.com/product/b12391146?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

1. medchemexpress.com [medchemexpress.com]
2. CAS 52698-84-7: Bathocuproinedisulfonic acid, disodium sal... [cymitquimica.com]

3. Metal Indicator Bathocuproinedisulfonic acid, disodium salt | CAS 98645-85-3 Dojindo
[dojindo.com]

4. cdhfinechemical.com [cdhfinechemical.com]
5. fishersci.com [fishersci.com]

6. Bathocuproinedisulfonic acid, disodium salt hydrate, 97% 1 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]

7. Bathocuproinedisulfonic acid for spectrophotometric det. of Cu, Fe 52698-84-7
[sigmaaldrich.com]

8. merckmillipore.com [merckmillipore.com]
9. Bathocuproinedisulfonic acid disodium salt GR for analysis 52698-84-7 [sigmaaldrich.com]
10. NEMI Method Summary - 3500-Cu C [nemi.gov]

11. Quenching of bathocuproine disulfonate fluorescence by Cu(l) as a basis for copper
quantification - PubMed [pubmed.ncbi.nlm.nih.gov]

12. benchchem.com [benchchem.com]
13. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Disodium Bathocuproine
Disulfonate: Properties and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391146/docs#an-in-depth-technical-guide-to-
disodium-bathocuproine-disulfonate-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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